N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide

• IUPAC Name: N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C14H11N3O2/c1-17(13(18)10-5-4-8-15-9-10)14-16-11-6-2-3-7-12(11)19-14/h2-9H,1H3
• InChI Key: IMDIEAXZFQTWEC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC2=CC=CC=C2O1)C(=O)C3=CN=CC=C3
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide, also known as BMPC, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a derivative of pyridine and benzoxazole, and it has been found to have interesting properties that make it useful for a variety of applications.

Mechanism of Action

The mechanism of action of N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. This receptor is involved in a variety of cellular processes, including calcium signaling, protein folding, and neurotransmitter release. By modulating this receptor, N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide may be able to affect these processes and produce a variety of physiological effects.
Biochemical and Physiological Effects:
N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide has been found to have a variety of biochemical and physiological effects. In animal studies, this compound has been found to produce anxiolytic and antidepressant effects, as well as to enhance learning and memory. N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide has also been found to have neuroprotective effects, and it may be useful for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide has several advantages for use in lab experiments. It has a high affinity for the sigma-1 receptor, which makes it useful for studying the role of this receptor in cellular processes. Additionally, N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide has been found to have a relatively low toxicity, which makes it safe for use in animal studies.
However, there are also some limitations to the use of N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide in lab experiments. This compound has a relatively short half-life, which means that it may not be effective for long-term studies. Additionally, the mechanism of action of N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide is not fully understood, which makes it difficult to interpret the results of studies involving this compound.

Future Directions

There are several future directions for research involving N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide. One area of interest is the development of new compounds that are based on N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide but have improved pharmacological properties. Another area of interest is the study of the sigma-1 receptor and its role in cellular processes, which may lead to the development of new treatments for a variety of diseases. Finally, there is a need for further studies to determine the safety and efficacy of N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide in humans, which may lead to the development of new treatments for neurodegenerative diseases.

Synthesis Methods

N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide can be synthesized through a multi-step process that involves the reaction of pyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-aminobenzoxazole to form N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide.

Scientific Research Applications

N-(1,3-benzoxazol-2-yl)-N-methylpyridine-3-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to have a high affinity for the sigma-1 receptor, which is a protein that is involved in a variety of cellular processes, including cell survival, differentiation, and neurotransmitter release.